Cas no 1269755-53-4 (Methyl 5-(trifluoromethyl)piperidine-3-carboxylate)

• Product Name: Methyl 5-(trifluoromethyl)piperidine-3-carboxylate
• CAS No: 1269755-53-4
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• MDL: MFCD24553240
• CID: 2126813
• PubChem ID: 67033623
• Update Time: 2025-06-11

Methyl 5-(trifluoromethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(trifluoromethyl)piperidine-3-carboxylate
• 5-Trifluoromethyl-piperidine-3-carboxylic acid methyl ester
• ZFYKDGRNKLVWMO-UHFFFAOYSA-N
• SB15519
• 3-Piperidinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester
• DB-334653
• AKOS027251169
• AS-51954
• MFCD24553240
• CS-0049022
• P13973
• EN300-270221
• Methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate
• methyl5-(trifluoromethyl)piperidine-3-carboxylate
• SY045656
• SCHEMBL1439825
• 1269755-53-4
• methyl trans-5-(trifluoromethyl)piperidine-3-carboxylate
• 2007924-96-9
• 2287239-63-6
• Methyl 5-(trifluoromethyl)piperidine-3-carboxylate

• MDL： MFCD24553240
• Inchi： 1S/C8H12F3NO2/c1-14-7(13)5-2-6(4-12-3-5)8(9,10)11/h5-6,12H,2-4H2,1H3
• InChI Key： ZFYKDGRNKLVWMO-UHFFFAOYSA-N
• SMILES： FC(C1CNCC(C(=O)OC)C1)(F)F

Computed Properties

• Exact Mass: 211.08201311g/mol
• Monoisotopic Mass: 211.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.2

Experimental Properties

• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 199.9±40.0 ºC (760 Torr),
• Flash Point: 74.7±27.3 ºC,
• Solubility: Slightly soluble (32 g/l) (25 º C),

Additional information on Methyl 5-(trifluoromethyl)piperidine-3-carboxylate

Methyl 5-(trifluoromethyl)piperidine-3-carboxylate: A Comprehensive Overview

Methyl 5-(trifluoromethyl)piperidine-3-carboxylate, also known by its CAS number 1269755-53-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its piperidine ring substituted with a trifluoromethyl group and a methyl ester, exhibits unique chemical properties that make it a valuable building block in various synthetic pathways.

Recent studies have highlighted the potential of Methyl 5-(trifluoromethyl)piperidine-3-carboxylate in drug discovery, particularly in the development of bioactive molecules. The trifluoromethyl group, a common substituent in pharmaceuticals, contributes to the compound's lipophilicity and metabolic stability. These properties are crucial for designing drugs with improved pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a precursor for developing inhibitors targeting specific enzymes involved in cancer and neurodegenerative diseases.

The synthesis of Methyl 5-(trifluoromethyl)piperidine-3-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine ring. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is essential for applications in chiral chemistry. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly streamlined the synthesis process, making it more scalable and cost-effective.

In terms of physical and chemical properties, Methyl 5-(trifluoromethyl)piperidine-3-carboxylate is characterized by its moderate solubility in organic solvents and its stability under physiological conditions. These attributes make it suitable for use in various biological assays. For example, studies have demonstrated its ability to modulate ion channels, which are critical targets in the treatment of cardiovascular and nervous system disorders.

The application of Methyl 5-(trifluoromethyl)piperidine-3-carboxylate extends beyond pharmaceuticals into materials science. Its ability to form stable amide bonds has led to its use in the synthesis of polyamides and other high-performance polymers. Recent research has focused on incorporating this compound into polymer networks to enhance their mechanical properties and thermal stability, opening new avenues for its application in advanced materials.

From an environmental perspective, the ecological impact of Methyl 5-(trifluoromethyl)piperidine-3-carboxylate has been a topic of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other organic compounds. This information is crucial for assessing its environmental fate and ensuring sustainable practices during its production and disposal.

In conclusion, Methyl 5-(trifluoromethyl)piperidine-3-carboxylate stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.